Cas no 683257-63-8 ((2E)-3-(4-bromo-2-methylphenyl)amino-2-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-(4-bromo-2-methylphenyl)amino-2-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 683257-63-8
• MF: C₂₁H₁₈BrN₃O₂S
• MW: 456.355522632599
• CID: 6030409
• PubChem ID: 5997514
• Update Time: 2025-07-16

(2E)-3-(4-bromo-2-methylphenyl)amino-2-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-bromo-2-methylphenyl)amino-2-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• (E)-3-((4-bromo-2-methylphenyl)amino)-2-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[[(4-bromo-2-methylphenyl)amino]methylene]-4-(3,4-dimethoxyphenyl)-
• F1110-0303
• AKOS005638936
• (2E)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• (E)-3-(4-bromo-2-methylanilino)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• 683257-63-8

• Inchi： 1S/C21H18BrN3O2S/c1-13-8-16(22)5-6-17(13)24-11-15(10-23)21-25-18(12-28-21)14-4-7-19(26-2)20(9-14)27-3/h4-9,11-12,24H,1-3H3/b15-11+
• InChI Key： ACPITZSASBZUAH-RVDMUPIBSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(OC)C(OC)=C2)=CS1)=C\NC1=CC=C(Br)C=C1C

Computed Properties

• Exact Mass: 455.03031g/mol
• Monoisotopic Mass: 455.03031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.428±0.06 g/cm3(Predicted)
• Boiling Point: 569.8±60.0 °C(Predicted)
• pka: -1.54±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2E)-3-(4-bromo-2-methylphenyl)amino-2-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Compound Introduction: (2E)-3-(4-bromo-2-methylphenyl)amino-2-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 683257-63-8)

Introducing the compound (2E)-3-(4-bromo-2-methylphenyl)amino-2-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile, identified by its CAS number 683257-63-8, is a sophisticated molecule with significant potential in the field of pharmaceutical research. This compound belongs to a class of heterocyclic nitriles that exhibit a unique structural framework, combining a thiazole core with aromatic substituents that enhance its biological activity. The presence of both bromo and methoxy functional groups on the phenyl ring introduces a high degree of specificity, making it an attractive candidate for further investigation in medicinal chemistry.

The structural composition of this compound is meticulously designed to interact with biological targets in a precise manner. The thiazole ring, a well-known pharmacophore in drug discovery, contributes to its stability and reactivity. The nitrile group at the propenyl position adds another layer of functionality, enabling various chemical transformations and interactions with biological systems. The combination of these features makes this compound a promising candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of such compounds with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding sites and interactions between this compound and biological targets. These studies have revealed that (2E)-3-(4-bromo-2-methylphenyl)amino-2-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile exhibits inhibitory activity against several enzymes and receptors involved in inflammatory pathways. This finding aligns with the growing interest in developing anti-inflammatory agents that target these specific pathways.

In addition to its anti-inflammatory potential, this compound has shown promise in preclinical studies as a modulator of cellular signaling pathways. The unique arrangement of functional groups on its structure allows it to interact with multiple targets simultaneously, potentially leading to synergistic effects in therapeutic intervention. Researchers have been particularly interested in its ability to modulate the activity of kinases and phosphodiesterases, which are key enzymes involved in cell proliferation and differentiation.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful selection of reagents and conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the expertise of the research team but also demonstrate the versatility of modern synthetic methodologies.

The pharmacological evaluation of (2E)-3-(4-bromo-2-methylphenyl)amino-2-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile has been conducted using both in vitro and in vivo models. In vitro studies have shown that it exhibits significant inhibitory activity against various enzymes associated with inflammatory responses. These findings have been corroborated by preliminary in vivo studies, which indicate that the compound can effectively reduce inflammation in animal models without causing notable side effects.

The structural features of this compound also make it an attractive scaffold for further derivatization and optimization. By modifying specific functional groups or introducing new substituents, researchers can fine-tune its biological activity and pharmacokinetic properties. This flexibility is crucial for developing drug candidates that meet stringent pharmaceutical requirements.

The growing interest in heterocyclic compounds as therapeutic agents underscores their importance in modern drug discovery. The thiazole scaffold, in particular, has been extensively studied for its diverse biological activities. Compounds like (2E)-3-(4-bromo-2-methylphenyl)amino-2-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile exemplify how structural complexity can be leveraged to develop novel therapeutics with targeted mechanisms of action.

In conclusion, the compound (2E)-3-(4-bromo-2-methylphenyl)amino-2-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 683257-63-8) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one, their role in addressing complex diseases will undoubtedly continue to grow.